3-nitro-N'-phenylbenzohydrazide
Overview
Description
3-nitro-N'-phenylbenzohydrazide is a chemical compound that has been widely used in scientific research for various purposes. This compound is also known as NPBH, and it has a molecular formula of C13H10N4O3.
Scientific Research Applications
3-nitro-N'-phenylbenzohydrazide has been used in various scientific research applications, including as a fluorescent probe for detecting reactive oxygen species (ROS) in cells, as a photosensitizer for photodynamic therapy (PDT) in cancer treatment, and as a potential drug candidate for the treatment of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-nitro-N'-phenylbenzohydrazide involves its ability to react with ROS and generate a fluorescent signal. This property makes it useful for detecting oxidative stress in cells. In PDT, the compound is activated by light and generates singlet oxygen, which causes cell death in cancer cells. In Alzheimer's disease, the compound has been shown to inhibit the formation of amyloid-beta fibrils, which are responsible for the development of the disease.
Biochemical and Physiological Effects:
3-nitro-N'-phenylbenzohydrazide has been shown to have antioxidant properties, which can protect cells from oxidative stress. It has also been shown to induce cell death in cancer cells through PDT. In Alzheimer's disease, the compound has been shown to inhibit the formation of amyloid-beta fibrils, which can prevent the progression of the disease.
Advantages and Limitations for Lab Experiments
The advantages of using 3-nitro-N'-phenylbenzohydrazide in lab experiments include its ability to detect ROS in cells, its potential for use in PDT for cancer treatment, and its potential as a drug candidate for the treatment of Alzheimer's disease. The limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment for PDT.
Future Directions
There are several future directions for research on 3-nitro-N'-phenylbenzohydrazide. These include the development of new fluorescent probes for detecting ROS in cells, the optimization of PDT for cancer treatment using this compound, and the exploration of its potential as a drug candidate for the treatment of Alzheimer's disease. Additionally, further research is needed to determine the safety and toxicity of this compound in vivo.
properties
IUPAC Name |
3-nitro-N'-phenylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O3/c17-13(15-14-11-6-2-1-3-7-11)10-5-4-8-12(9-10)16(18)19/h1-9,14H,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WILBZGLRFYVNSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10397675 |
Source
|
| Record name | 3-nitro-N'-phenylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-nitro-N'-phenylbenzohydrazide | |
CAS RN |
7497-14-5 |
Source
|
| Record name | NSC405030 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405030 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-nitro-N'-phenylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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